Cas no 13551-87-6 (Misonidazole)

• Product Name: Misonidazole
• CAS No: 13551-87-6
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 140958
• PubChem ID: 26105
• Update Time: 2025-10-28

Misonidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(methoxymethyl)-2-nitro-
• 1-methoxy-3-(2-nitroimidazol-1-yl)propan-2-ol
• misonidazole
• 1-(2'-hydroxy-3'-methoxypropyl)-2-nitroimidazole
• 1-(2-Hydroxy-3-methoxypropyl)-2-nitroimidazole
• 1-(2-nitro-1-imidazolyl)-3-methoxypropanol
• 1-methoxy-3-(2-nitro-imidazol-1-yl)-propan-2-ol
• 2-nitroimidazole-1-(2-methoxymethyl)ethanol
• CCRIS 1160
• EINECS 236-931-6
• misonidazol
• Misonidazol [INN-Spanish]
• Misonidazolum [INN-Latin]
• Ro 7-0582
• SRI 1354
• SRI-1354
• Ro-07-0582
• NSC-261037
• Aids028846
• Aids-028846
• 1-(2-NITRO-1-IMIDAZOLYL-1)3-METHOXYPROPANOL
• α-(Methoxymethyl)-2-nitro-1H-imidazole-1-ethanol
• 1H-Imidazole-1-ethanol, .alpha.-(methoxymethyl)-2-nitro-
• NCGC00241115-01
• MLS003115361
• Q6875874
• SR 1354
• NS00053408
• alpha-(Methoxymethyl)-2-nitro-1H-imidazole-1-ethanol
• .alpha.-(Methoxymethyl)-2-nitroimidazole-1-ethanol
• BRN 0613655
• MISONIDAZOLE [WHO-DD]
• Ro 07-0582
• 95120-44-8
• EN300-180393
• DB11716
• Imidazole-1-ethanol, .alpha.-(methoxymethyl)-2-nitro-
• SMR001830939
• 13551-87-6
• CHEMBL42161
• D05052
• AKOS027322846
• OBBCSXFCDPPXOL-UHFFFAOYSA-N
• UNII-8FE7LTN8XE
• 1-methoxy-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol
• 1-methoxy-3-(2-nitro-1H-imidazol-1-yl)-2-propanol
• Ro-7-0582
• Misonidazole [USAN:INN:BAN]
• 1H-Imidazole-1-ethanol, alpha-(methoxymethyl)-2-nitro-
• Ro 7-0582; SR 1354
• Misonidazole (USAN/INN)
• SCHEMBL51943
• MISONIDAZOLE [MART.]
• MISONIDAZOLE [INN]
• HY-105061
• Ro-70582
• NSC-261,037
• NCI60_002086
• Misonidazolum
• MISONIDAZOLE [USAN]
• DTXSID80864420
• 1-(2-NITRO-1-IMIDAZOLYL)-3-METHOXY-2-PROPANOL
• 8FE7LTN8XE
• (+-)-Misonidazole
• CS-0024849
• NSC261037
• alpha-(Methoxymethyl)-2-nitroimidazole-1-ethanol
• TS-08213
• BRD-A16263897-001-06-6
• G89726
• CHEBI:230671
• DA-55501
• Misonidazole

• MDL： MFCD00866600
• Inchi： 1S/C7H11N3O4/c1-14-5-6(11)4-9-3-2-8-7(9)10(12)13/h2-3,6,11H,4-5H2,1H3
• InChI Key： OBBCSXFCDPPXOL-UHFFFAOYSA-N
• SMILES： OC(COC)CN1C=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.07503
• Monoisotopic Mass: 201.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.3983 (rough estimate)
• Boiling Point: 339.09°C (rough estimate)
• Flash Point: 219°C
• Refractive Index: 1.6500 (estimate)
• PSA: 90.42
• LogP: 0.32180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Misonidazole

Misonidazole: A Comprehensive Overview

Misonidazole, also known by its CAS number 13551-87-6, is a synthetic compound that has garnered significant attention in the field of oncology and radiobiology. This compound, which belongs to the class of nitroimidazoles, has been extensively studied for its potential as a radiosensitizer in cancer therapy. The name "Misonidazole" itself is derived from its chemical structure, which includes a nitro group and an imidazole ring. The compound's unique properties have made it a subject of interest for researchers aiming to improve the efficacy of radiation therapy in treating various types of cancers.

Recent studies have highlighted the ability of Misonidazole to enhance the sensitivity of tumor cells to radiation, thereby increasing the effectiveness of radiotherapy. This effect is primarily attributed to its ability to inhibit hypoxia-inducible factor (HIF-1), a protein complex that plays a crucial role in cellular responses to low oxygen levels. By targeting HIF-1, Misonidazole can disrupt the adaptive mechanisms that allow cancer cells to survive under hypoxic conditions, which are often found in solid tumors. This mechanism not only enhances the cytotoxic effects of radiation but also reduces the likelihood of tumor recurrence.

One of the most promising aspects of Misonidazole is its potential for combination therapy. Researchers have explored its synergistic effects when used alongside other anti-cancer agents, such as chemotherapy drugs and targeted therapies. For instance, studies have shown that combining Misonidazole with drugs like cisplatin can lead to enhanced anti-tumor activity, particularly in cases where tumors exhibit resistance to conventional treatments. This approach not only improves treatment outcomes but also reduces the need for higher doses of radiation, thereby minimizing potential side effects.

The development of Misonidazole as a therapeutic agent has been supported by numerous preclinical studies and clinical trials. In one recent trial, patients with advanced head and neck cancers were treated with Misonidazole in conjunction with standard radiation therapy. The results demonstrated a significant improvement in tumor response rates compared to radiation therapy alone. These findings underscore the potential of Misonidazole as a valuable addition to the arsenal of cancer treatments.

Despite its promising results, there are challenges associated with the use of Misonidazole. One concern is its potential neurotoxicity, which has been observed in some patients receiving high doses of the compound. To address this issue, researchers are exploring alternative dosing regimens and delivery methods that can maximize therapeutic benefits while minimizing adverse effects. For example, targeted delivery systems, such as nanoparticles or liposomes, are being investigated to ensure that Misonidazole reaches tumor sites more effectively while sparing healthy tissues.

Another area of active research involves understanding the molecular mechanisms underlying Misonidazole's radiosensitizing effects at a deeper level. By identifying specific biomarkers associated with sensitivity or resistance to Misonidazole, researchers aim to develop personalized treatment strategies tailored to individual patients. This approach could significantly improve treatment outcomes by ensuring that patients receive therapies most likely to benefit them based on their unique genetic profiles.

In conclusion, Misonidazole (CAS 13551-87-6) represents a significant advancement in cancer therapy due to its ability to enhance radiation sensitivity in tumors. Its unique mechanism of action, combined with potential for combination therapies and targeted delivery systems, positions it as a promising candidate for future clinical applications. As research continues to uncover new insights into its efficacy and safety profile, Misonidazole holds great potential for improving outcomes for patients with various types of cancers.